4-[2-(Hydroxymethyl)-1H-benzoimidazol-1-yl]butyl Pivalate

• IUPAC Name: 4-[2-(hydroxymethyl)benzimidazol-1-yl]butyl 2,2-dimethylpropanoate
• InChI: InChI=1S/C17H24N2O3/c1-17(2,3)16(21)22-11-7-6-10-19-14-9-5-4-8-13(14)18-15(19)12-20/h4-5,8-9,20H,6-7,10-12H2,1-3H3
• InChI Key: NOVYRSPAAGNFDB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)OCCCCN1C2=CC=CC=C2N=C1CO
• Molecular Formula: C17H24N2O3
• DSSTOX Substance ID: DTXSID001154496
• Molecular Weight: 304.4 g/mol
• CAS No.: 797032-02-1

Description

4-[2-(Hydroxymethyl)-1H-benzoimidazol-1-yl]butyl Pivalate (CAS: 797032-02-1) is a synthetic organic compound characterized by a benzimidazole core substituted with a hydroxymethyl group at position 2 and a pivalate ester moiety attached via a butyl chain at position 1. Its molecular formula is C₁₇H₂₄N₂O₃, with an exact mass of 304.1526 (measured) and a calculated molecular weight of 304.1787 . Key identifiers include MFCD18375245, DTXSID001154496, and DB-020678 .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[2-(Hydroxymethyl)-1H-benzoimidazol-1-yl]butyl Pivalate typically involves the reaction of 4-(2-(Hydroxymethyl)-1H-benzoimidazol-1-yl)butanol with pivaloyl chloride in the presence of a base such as pyridine . The reaction is carried out under anhydrous conditions to prevent hydrolysis of the pivaloyl chloride. The product is then purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of 4-[2-(Hydroxymethyl)-1H-benzoimidazol-1-yl]butyl Pivalate may involve large-scale synthesis using automated reactors and continuous flow processes. The reaction conditions are optimized to maximize yield and purity, and the product is typically purified using large-scale chromatography or crystallization techniques .

Chemical Reactions Analysis

Types of Reactions

4-[2-(Hydroxymethyl)-1H-benzoimidazol-1-yl]butyl Pivalate can undergo various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The benzoimidazole ring can be reduced to a benzimidazoline ring using reducing agents such as lithium aluminum hydride.

Substitution: The pivalate ester group can be substituted with other ester groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or basic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) in methanol.

Major Products Formed

Oxidation: 4-[2-(Carboxymethyl)-1H-benzoimidazol-1-yl]butyl Pivalate.

Reduction: 4-[2-(Hydroxymethyl)-1H-benzimidazoline-1-yl]butyl Pivalate.

Substitution: 4-[2-(Hydroxymethyl)-1H-benzoimidazol-1-yl]butyl esters with different ester groups.

Scientific Research Applications

Pharmaceutical Development

4-[2-(Hydroxymethyl)-1H-benzoimidazol-1-yl]butyl Pivalate is being investigated for its potential use in drug formulations. Its structural similarity to other benzimidazole derivatives suggests that it may possess biological activity, particularly in the treatment of cancer and infectious diseases. For instance, compounds with similar structures have been shown to exhibit anti-cancer properties by inhibiting specific kinases involved in tumor growth .

Biochemical Studies

This compound can serve as a valuable tool in biochemical research, particularly in enzyme inhibition studies. The hydroxymethyl group may enhance the binding affinity to target enzymes, making it a candidate for studying enzyme kinetics and mechanisms . Its application in high-throughput screening assays could accelerate the identification of new therapeutic agents.

Material Science

The unique properties of 4-[2-(Hydroxymethyl)-1H-benzoimidazol-1-yl]butyl Pivalate make it suitable for use in material science, particularly in the development of polymers and coatings. Its ability to form stable complexes with metal ions can be exploited in creating advanced materials with specific electrical or optical properties .

Table 1: Comparison of Biological Activities of Related Compounds

Compound Name	Activity Type	Reference
4-[2-(Hydroxymethyl)-1H-benzoimidazol-1-yl]butyl Pivalate	Potential anti-cancer
Benzimidazole Derivative A	Antimicrobial
Benzimidazole Derivative B	Antiviral

Case Study 1: Anti-Cancer Activity

A study published in a peer-reviewed journal evaluated the anti-cancer properties of various benzimidazole derivatives, including 4-[2-(Hydroxymethyl)-1H-benzoimidazol-1-yl]butyl Pivalate. The compound was found to inhibit the proliferation of cancer cells in vitro, suggesting its potential as a lead compound for further development .

Case Study 2: Enzyme Inhibition

Research conducted on the enzyme inhibition capabilities of hydroxymethyl-substituted benzimidazoles demonstrated that these compounds could effectively inhibit key enzymes involved in metabolic pathways. The study highlighted the need for further exploration into the structure-activity relationship (SAR) of such compounds, including 4-[2-(Hydroxymethyl)-1H-benzoimidazol-1-yl]butyl Pivalate .

Mechanism of Action

The mechanism of action of 4-[2-(Hydroxymethyl)-1H-benzoimidazol-1-yl]butyl Pivalate involves its interaction with specific molecular targets and pathways. The benzoimidazole ring can interact with nucleic acids and proteins, potentially inhibiting their function. The pivalate ester group can enhance the compound’s stability and bioavailability .

Comparison with Similar Compounds

Physicochemical Properties:

Property	Value
LogP (lipophilicity)	2.898
Polar Surface Area (PSA)	64.35 Ų

The compound’s moderate lipophilicity (LogP ~2.9) suggests balanced solubility and membrane permeability, while its PSA value aligns with molecules exhibiting moderate bioavailability . The pivalate (2,2-dimethylpropanoate) ester group enhances metabolic stability compared to smaller esters, a feature critical for pharmaceutical applications.

Comparison with Structurally or Functionally Similar Compounds

Below is an analysis based on available evidence:

Compounds with Shared Exact Mass (304.1526)

Evidence identifies metabolites and synthetic intermediates with the same exact mass but distinct structures :

Compound Name	Key Functional Groups	Structural Differences vs. Target Compound
Target Compound	Benzimidazole, pivalate ester	Reference structure
TERT-BUTYL 4-(9H-PURIN-6-YL)PIPERAZINE-1-CARBOXYLATE	Purine, piperazine, carbamate	Replaces benzimidazole with purine; lacks ester
TERT-BUTYL4-(1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-YL)PIPERAZINE-1-CARBOXYLATE	Pyrazolopyrimidine, piperazine	Heterocycle variation; no hydroxymethyl group

Key Observations :

• Ester Group : The pivalate ester in the target compound enhances steric hindrance, reducing enzymatic hydrolysis rates compared to unsubstituted esters (e.g., acetate).

Benzimidazole Derivatives

Benzimidazole analogs with varying substituents provide further context:

Compound	Substituents	LogP	PSA (Ų)	Applications
Target Compound	2-Hydroxymethyl, pivalate	2.898	64.35	Under investigation
Albendazole	Methyl carbamate, propylthio	3.5	87.5	Anthelmintic drug
Omeprazole	Methoxy, sulfinyl	2.0	78.3	Proton pump inhibitor

Analysis :

• Ester vs. Sulfoxide : Omeprazole’s sulfoxide moiety contributes to its acidic stability and targeted action in the stomach, whereas the pivalate ester in the target compound may favor stability in neutral pH environments .

Research Findings and Implications

Metabolic Stability

The pivalate ester’s bulky tert-butyl group likely reduces metabolic clearance by esterases, a trait shared with prodrugs like Pivalopril (an ACE inhibitor). This contrasts with simpler esters (e.g., acetyl) in compounds like Aspirin , which undergo rapid hydrolysis .

Pharmacokinetic Predictions

Comparatively, Omeprazole’s higher PSA (78.3 Ų) correlates with its requirement for enteric coating to bypass gastric degradation.

Biological Activity

4-[2-(Hydroxymethyl)-1H-benzoimidazol-1-yl]butyl Pivalate (CAS No. 797032-02-1) is a compound that has garnered attention for its potential biological activities. This article explores its chemical properties, biological effects, and relevant case studies to provide a comprehensive overview of its significance in pharmacology and medicinal chemistry.

• Molecular Formula : C$_{17}$H$_{24}$N$_2$O$_3$
• Molecular Weight : 304.38 g/mol
• Structure : The compound contains a benzoimidazole moiety, which is known for various biological activities, including antimicrobial and anticancer properties.

The biological activity of 4-[2-(Hydroxymethyl)-1H-benzoimidazol-1-yl]butyl Pivalate is primarily associated with its ability to interact with cellular targets, potentially influencing pathways related to cell proliferation and apoptosis. The benzoimidazole ring is particularly noted for its role in inhibiting enzymes such as topoisomerases, which are crucial for DNA replication and transcription.

Antiproliferative Effects

Research indicates that compounds with similar structures exhibit antiproliferative effects on various cancer cell lines. A study comparing the activity of hydroxymethyl-benzopsoralens demonstrated their ability to inhibit mammalian cell proliferation through topoisomerase inhibition, suggesting a potential mechanism for 4-[2-(Hydroxymethyl)-1H-benzoimidazol-1-yl]butyl Pivalate as well .

Study on Antitumor Activity

In a specific study involving related benzoimidazole derivatives, it was found that modifications at the hydroxymethyl position significantly impacted their biological activity. The derivatives showed varying degrees of effectiveness in inhibiting tumor growth in vitro, with some demonstrating IC$_{50}$ values in the low micromolar range .

Compound	IC$_{50}$ (µM)	Mechanism of Action
Compound A	5.0	Topoisomerase II inhibition
4-[2-(Hydroxymethyl)-1H-benzoimidazol-1-yl]butyl Pivalate	TBD	TBD
Compound B	3.0	Apoptosis induction

Antimicrobial Properties

Another study focused on the antimicrobial properties of benzoimidazole derivatives revealed that certain substitutions enhanced their efficacy against bacterial strains. The presence of the hydroxymethyl group was noted to improve solubility and bioavailability, potentially increasing the compound's therapeutic index .

Research Findings

Recent findings suggest that 4-[2-(Hydroxymethyl)-1H-benzoimidazol-1-yl]butyl Pivalate may offer a novel approach in drug design targeting specific pathways involved in cancer and microbial infections. The structure-activity relationship (SAR) studies indicate that further modifications could enhance its potency and selectivity.